Cas no 93301-19-0 (2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine)

2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties
Names and Identifiers
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- 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
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- Inchi: InChI=1S/C10H13NS/c1-10(2)7-11-8-5-3-4-6-9(8)12-10/h3-6,11H,7H2,1-2H3
- InChI Key: QYSQMZALWJWGLW-UHFFFAOYSA-N
- SMILES: CC1(C)CNC2=CC=CC=C2S1
Computed Properties
- Exact Mass: 179.07700
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 37.33000
- LogP: 3.12080
2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM318114-1g |
2,2-dimethyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
93301-19-0 | 95% | 1g |
$418 | 2024-07-19 | |
Enamine | EN300-104303-1.0g |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95.0% | 1.0g |
$350.0 | 2025-02-21 | |
Alichem | A179000137-5g |
2,2-Dimethyl-3,4-dihydro-2h-1,4-benzothiazine |
93301-19-0 | 97% | 5g |
$874.47 | 2023-08-31 | |
Enamine | EN300-104303-0.1g |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95.0% | 0.1g |
$122.0 | 2025-02-21 | |
Enamine | EN300-104303-0.5g |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95.0% | 0.5g |
$273.0 | 2025-02-21 | |
Enamine | EN300-104303-10.0g |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95.0% | 10.0g |
$1504.0 | 2025-02-21 | |
TRC | D462188-250mg |
2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 250mg |
$ 275.00 | 2022-06-05 | ||
Apollo Scientific | OR937874-1g |
2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 97% | 1g |
£320.00 | 2023-09-02 | |
Enamine | EN300-104303-0.25g |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95.0% | 0.25g |
$173.0 | 2025-02-21 | |
Aaron | AR00H2I9-500mg |
2,2-dimethyl-3,4-dihydro-2H-1,4-benzothiazine |
93301-19-0 | 95% | 500mg |
$401.00 | 2023-12-13 |
2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Related Literature
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Bernard Pirotte,Xavier Florence,Eric Goffin,Philippe Lebrun Med. Chem. Commun. 2019 10 431
Additional information on 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
Exploring the Properties and Applications of 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 93301-19-0)
The compound 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 93301-19-0) is a fascinating heterocyclic molecule that has garnered significant attention in both academic and industrial research. With its unique structural features, this compound serves as a versatile building block in organic synthesis and material science. The presence of a benzothiazine core, combined with the dimethyl substitution, imparts distinct chemical properties that make it valuable for various applications, from pharmaceuticals to advanced materials.
In recent years, the demand for heterocyclic compounds like 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules. The compound's CAS No. 93301-19-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural similarity to other benzothiazine derivatives also makes it a subject of study for antioxidant and anti-inflammatory properties, aligning with current health and wellness trends.
From a synthetic perspective, 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine offers intriguing possibilities. Its dihydrobenzothiazine framework allows for functionalization at multiple sites, enabling the creation of diverse derivatives. This adaptability is crucial for industries focused on custom synthesis and fine chemicals, where tailored molecules are in high demand. The compound's stability and reactivity profile further enhance its utility in catalysis and polymer chemistry, areas that are currently trending in sustainable technology discussions.
Environmental and regulatory considerations are also driving interest in CAS No. 93301-19-0. As industries shift toward greener practices, the compound's potential for use in eco-friendly materials and biodegradable polymers is being explored. Its compatibility with green chemistry principles makes it a candidate for safer alternatives in various applications. This aligns with the growing consumer and regulatory focus on sustainability, a topic frequently searched in conjunction with chemical innovations.
In conclusion, 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 93301-19-0) is a compound of significant scientific and industrial interest. Its structural versatility, combined with its relevance to current trends in drug discovery, material science, and sustainability, ensures its continued prominence in research and development. As the scientific community delves deeper into its properties, this molecule is poised to play a pivotal role in future innovations.
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